![molecular formula C10H14F3N3O3 B6190551 1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine, trifluoroacetic acid CAS No. 2648945-09-7](/img/no-structure.png)
1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine, trifluoroacetic acid
Overview
Description
1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine, trifluoroacetic acid, or simply 1-[2-(POPT)], is an organic compound commonly used in the synthesis of pharmaceuticals and other organic compounds. It is a versatile compound with a wide range of applications in the lab and in the field of scientific research.
Scientific Research Applications
1-[2-(POPT)] has a wide range of applications in the field of scientific research. It has been used in the synthesis of pharmaceuticals, as a reagent for the synthesis of other organic compounds, and as a catalyst for the synthesis of polymers materials. It has also been used as a ligand in the synthesis of metal complexes, as a reagent in the synthesis of polymers-supported catalysts, and as a reagent for the synthesis of polymers-supported polymers.
Mechanism of Action
1-[2-(POPT)] acts as an electrophile in the reaction with nucleophiles. The reaction proceeds through a nucleophilic substitution reaction in which the nucleophile attacks the electrophilic carbon atom of the 1-[2-(POPT)] molecule. The reaction is reversible, with the product of the reaction being a substituted product.
Biochemical and Physiological Effects
1-[2-(POPT)] has been found to have a wide range of biochemical and physiological effects. It has been shown to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the body. It has also been found to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins. In addition, it has been shown to act as a reversible inhibitor of the enzyme aromatase, which is involved in the production of estrogens.
Advantages and Limitations for Lab Experiments
1-[2-(POPT)] has several advantages for laboratory experiments. It is relatively stable and can be stored for long periods of time without significant degradation. It is also relatively inexpensive and can be easily synthesized in the lab. However, it is also important to note that 1-[2-(POPT)] is a highly reactive compound and must be handled with care. It should not be exposed to light or heat, as this can cause the compound to degrade.
Future Directions
1-[2-(POPT)] has potential future applications in the field of drug discovery and development. It could be used as a starting material for the synthesis of novel drugs, as well as for the development of novel drug delivery systems. In addition, it could be used as a reagent in the synthesis of polymers-supported catalysts, as well as for the development of new polymers-supported materials. Finally, it could be used as a ligand in the synthesis of metal complexes, as well as for the development of new catalysts for organic synthesis.
Synthesis Methods
1-[2-(POPT)] is synthesized using a two-step reaction. The first step involves the reaction of 2-(propan-2-yloxy)pyrimidine with trifluoroacetic anhydride to form an intermediate, 2-(propan-2-yloxy)pyrimidin-5-yl trifluoroacetate. This intermediate is then reacted with methanamine to form 1-[2-(POPT)]. The overall reaction can be represented as follows:
2-(propan-2-yloxy)pyrimidine + trifluoroacetic anhydride → 2-(propan-2-yloxy)pyrimidin-5-yl trifluoroacetate
2-(propan-2-yloxy)pyrimidin-5-yl trifluoroacetate + methanamine → 1-[2-(POPT)]
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine, trifluoroacetic acid' involves the reaction of 2-(propan-2-yloxy)pyrimidine-5-carbaldehyde with methylamine followed by trifluoroacetylation of the resulting amine.", "Starting Materials": [ "2-(propan-2-yloxy)pyrimidine-5-carbaldehyde", "methylamine", "trifluoroacetic anhydride", "triethylamine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: To a solution of 2-(propan-2-yloxy)pyrimidine-5-carbaldehyde (1.0 g, 6.0 mmol) in dichloromethane (20 mL) and triethylamine (1.4 mL, 10.0 mmol), add methylamine (1.0 M in diethyl ether, 6.0 mmol) dropwise at 0°C and stir the reaction mixture at room temperature for 2 h.", "Step 2: Add water (20 mL) to the reaction mixture and extract with dichloromethane (3 × 20 mL). Dry the organic layer over sodium sulfate and concentrate under reduced pressure to obtain the amine intermediate as a yellow oil.", "Step 3: To a solution of the amine intermediate in dichloromethane (10 mL) and triethylamine (1.4 mL, 10.0 mmol), add trifluoroacetic anhydride (1.2 mL, 8.4 mmol) dropwise at 0°C and stir the reaction mixture at room temperature for 2 h.", "Step 4: Add water (20 mL) to the reaction mixture and extract with dichloromethane (3 × 20 mL). Dry the organic layer over sodium sulfate and concentrate under reduced pressure to obtain the trifluoroacetate salt of the desired compound as a white solid.", "Step 5: Dissolve the crude product in a mixture of diethyl ether and water (1:1) and add sodium bicarbonate until the pH is basic. Extract the product with dichloromethane (3 × 20 mL) and dry the organic layer over sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain the pure compound '1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine, trifluoroacetic acid' as a white solid." ] } | |
CAS RN |
2648945-09-7 |
Molecular Formula |
C10H14F3N3O3 |
Molecular Weight |
281.2 |
Purity |
95 |
Origin of Product |
United States |
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